Cas no 25650-13-9 (trans-1,2-Bis(4-fluorobenzoyl)ethylene)

• Product Name: trans-1,2-Bis(4-fluorobenzoyl)ethylene
• CAS No: 25650-13-9
• MF: C₁₆H₁₀F₂O₂
• MW: 272.246211528778
• CID: 88610
• PubChem ID: 520221
• Update Time: 2025-04-18

trans-1,2-Bis(4-fluorobenzoyl)ethylene Chemical and Physical Properties

Names and Identifiers

• trans-1,2-Bis(4-fluorobenzoyl)ethylene
• 1,4-bis(4-fluorophenyl)but-2-ene-1,4-dione
• 1,2-Bis(4-fluorobenzoyl)ethylene
• 1,2-Di-(p-Fluorbenzoyl)-aethylen
• 1,4-Bis(4-fluorophenyl)-2-butene-1,4-dione
• 1,4-di(4-fluorophenyl)but-2-ene-1,4-dione
• 2-Butene-1,4-dione,1,4-bis(p-fluorophenyl)-(8CI)
• OXUZAAMYHTYRBZ-UHFFFAOYSA-N
• di-(p-fluorobenzoyl)ethylene
• 25650-13-9
• DTXSID50334286
• (2E)-1,4-Bis(4-fluorophenyl)-2-butene-1,4-dione

• Inchi： 1S/C16H10F2O2/c17-13-5-1-11(2-6-13)15(19)9-10-16(20)12-3-7-14(18)8-4-12/h1-10H
• InChI Key： OXUZAAMYHTYRBZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C=CC(C1C=CC(=CC=1)F)=O)=O
• BRN： 1979161

Computed Properties

• Exact Mass: 272.06500
• Monoisotopic Mass: 272.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.263
• Melting Point: 161-163°C
• Boiling Point: 389.7°Cat760mmHg
• Flash Point: 148.6°C
• Refractive Index: 1.568
• PSA: 34.14000
• LogP: 3.58660
• Solubility: Not determined

trans-1,2-Bis(4-fluorobenzoyl)ethylene Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38